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Compound of Interest

Compound Name: Acid Blue 221

Cat. No.: B1171915 Get Quote

This guide provides a comprehensive overview of the safety data for Acid Blue 221, also

known as Reactive Blue 221, intended for researchers, scientists, and professionals in drug

development. The information is compiled from various safety data sheets (SDS) to ensure a

thorough understanding of its properties and potential hazards.

Quantitative Safety and Property Data
The following tables summarize the key quantitative data available for Acid Blue 221,

facilitating a clear comparison of its physical, chemical, toxicological, and ecological properties.

Table 1: Physical and Chemical Properties
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Property Value Source

Appearance Blue Powder [1]

Odor Odorless [1][2]

pH 5.5 - 6.5 [2]

Melting Point 100 °C / 212 °F [2]

Boiling Point Not Available [1][2]

Solubility in Water Soluble [1]

Bulk Density 500 Kg/m³ [1]

Vapor Pressure Not Available [1]

Specific Gravity > 1.0 [2]

Table 2: Toxicological Data

Endpoint Value Species Finding Source

Acute Dermal

Toxicity

LD50 > 2,000

mg/kg
Rat - [1]

Acute Oral

Toxicity

LD50 > 2,000

mg/kg
Rat - [3]

Skin Irritation - Rabbit Non-irritant [1][3]

Eye Irritation - Rabbit Non-irritant [1]

Sensitization

May cause

sensitization by

inhalation and

skin contact (28-

33%)

Guinea Pig - [1]

Table 3: Fire and Explosion Hazard Data
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Hazard Value Notes Source

Flammability Not Applicable - [1]

Flash Point
Not known (Material is

a powder)
- [3]

Autoignition

Temperature
About 300°C - [3]

Explosive Properties
Possibility of dust

explosion

Precautionary

measures should be

taken.

[1]

Suitable Extinguishing

Media

Water, dry powder,

CO2, alcohol-resistant

foam

- [1][3][4]

Hazardous

Combustion Products

Carbon oxides (CO,

CO2), Nitrogen oxides

(NOx), Sulfur oxides

(SOx)

- [2][5]

Table 4: Ecological Data
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Parameter Value Notes Source

Chemical Oxygen

Demand (COD)
Approx. 660 mg/g

Test results from a

similarly composed

product.

[1]

AOX (Adsorbable

Organic Halogens)

Product does not add

to the AOX value of

sewage.

Based on DIN EN

1485.
[1]

Nitrogen Content
Approx. 2.0%

available nitrogen

Can contribute to

eutrophication.
[1]

Phosphates

Does not contain

phosphates or

organophosphorus

compounds.

- [1]

Toxicity to Fish No data available - [4]

Toxicity to Daphnia No data available - [4]

Toxicity to Algae No data available - [4]

Experimental Protocols
Detailed experimental methodologies for the cited toxicological and ecological data are not

extensively provided in the available safety data sheets. However, some key information

regarding the testing procedures can be inferred:

Respiratory Inhibition of Activated Sludge Organisms: This was tested according to the

method described by D. Brown et al. in Chemosphere, 10(3), 245-261 (1981), which

conforms to OECD Guideline 209.[1] This test assesses the potential impact of the chemical

on the microorganisms crucial for wastewater treatment processes.

Acute Dermal and Oral Toxicity: The LD50 values were determined in rats, a standard animal

model for acute toxicity studies.[1][3] The high LD50 values suggest low acute toxicity via

these exposure routes.
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Skin and Eye Irritation: These studies were conducted on rabbits, a common model for

irritation testing.[1][3] The results indicate that Acid Blue 221 is not irritating to the skin or

eyes under the test conditions.

Sensitization: A study in guinea pigs indicated the potential for sensitization.[1]

Mandatory Visualizations
The following diagrams illustrate key safety and response workflows for handling Acid Blue
221.

Caption: Hazard Identification and First Aid Response Workflow.

Caption: Accidental Release and Spill Management Workflow.

Caption: Fire Fighting Measures Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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